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Compound Name: RH-5849

Cat. No.: B1680582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RH-5849 is a nonsteroidal ecdysone agonist that mimics the action of the insect molting

hormone, 20-hydroxyecdysone (20E).[1][2] It functions by binding to the ecdysone receptor

(EcR), a ligand-activated transcription factor, which then forms a heterodimer with the

ultraspiracle protein (USP).[3][4] This complex binds to ecdysone response elements (EcREs)

on DNA, leading to the activation of genes that initiate the molting process.[3][4] Unlike the

natural hormone, RH-5849 is not easily metabolized and its persistent activation of the receptor

leads to a premature and incomplete molt, which is ultimately lethal to the insect.[2][4] This

makes RH-5849 and other diacylhydrazine insecticides potent and specific insect growth

regulators.[4] Due to its lipophilic nature, proper solution preparation is critical for accurate and

reproducible results in bioassays.
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Property Value Source

IUPAC Name
1,2-Dibenzoyl-1-tert-

butylhydrazine
-

Molecular Formula C₁₈H₂₀N₂O₂ -

Molecular Weight 296.36 g/mol -

Appearance White crystalline solid -

Solubility Soluble in DMSO and acetone. [5]

Recommended Solvents and Stock Solution
Concentrations

Solvent
Recommended
Stock
Concentration

Notes Source

Dimethyl Sulfoxide

(DMSO)
10-50 mM

Ideal for high

concentration stocks

for cell-based assays

and long-term

storage. Final DMSO

concentration in

assays should be

≤0.5% to avoid

cytotoxicity.[6]

[6]

Acetone 1-10 mg/mL

Commonly used for

topical application and

in vivo bioassays

where the solvent

needs to evaporate

quickly. Not ideal for

long-term storage due

to volatility.

[5]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM RH-5849 Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of RH-5849 in

dimethyl sulfoxide (DMSO), suitable for long-term storage and subsequent dilution for various

bioassays.

Materials:

RH-5849 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Analytical balance

Vortex mixer

Pipettes

Procedure:

Calculate the required mass of RH-5849:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 296.36 g/mol x 1000 mg/g = 2.96 mg

Weighing RH-5849:

Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh out 2.96 mg of RH-5849 powder into the tube.
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Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the tube containing the RH-5849 powder.

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming in a water bath (37°C) can aid dissolution if necessary.

Storage:

Store the 10 mM stock solution at -20°C in small aliquots to avoid repeated freeze-thaw

cycles. Properly stored, the stock solution should be stable for several months.

Protocol 2: Preparation of Working Solutions for Insect
Cell Culture Assays
This protocol details the dilution of the DMSO stock solution for use in in vitro assays with

insect cell lines (e.g., Sf9, Kc cells). The final concentration of DMSO in the cell culture medium

should be kept below 0.5% to minimize solvent toxicity.[6]

Materials:

10 mM RH-5849 in DMSO (from Protocol 1)

Sterile insect cell culture medium (e.g., Grace's Insect Medium)

Sterile microcentrifuge tubes

Pipettes

Procedure:

Serial Dilutions: Perform serial dilutions of the 10 mM stock solution in cell culture medium to

achieve the desired final concentrations.

Example Dilution for a 10 µM Final Concentration:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

cell culture medium. This results in a 10 µM working solution.
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Add the appropriate volume of this working solution to your cell culture plates to achieve

the desired final concentration. For example, adding 10 µL of the 10 µM working solution

to 90 µL of cells in a well will result in a final concentration of 1 µM.

Solvent Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without RH-5849.

Protocol 3: Preparation of Working Solutions for Topical
Application Bioassays
This protocol describes the preparation of RH-5849 solutions in acetone for topical application

on insects. Acetone is used as it evaporates quickly, leaving the compound on the insect's

cuticle.[5][7]

Materials:

RH-5849 powder

Acetone (reagent grade)

Glass vials

Analytical balance

Vortex mixer

Micropipette or micro-applicator

Procedure:

Prepare a Stock Solution in Acetone:

Weigh the desired amount of RH-5849 and dissolve it in a known volume of acetone to

achieve a stock concentration (e.g., 1 mg/mL).

Prepare Working Solutions:
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Perform serial dilutions of the acetone stock solution to obtain the desired concentrations

for your dose-response experiments.

Application:

Use a calibrated micropipette or micro-applicator to apply a small, precise volume (e.g.,

0.1-1 µL) of the RH-5849/acetone solution to the dorsal thorax of the insect.

Solvent Control: Treat a control group of insects with acetone only.

Safety Precautions
Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses when handling RH-5849 powder and solutions.

Handle DMSO with care as it can facilitate the absorption of other chemicals through the

skin.

Work in a well-ventilated area or a chemical fume hood, especially when using volatile

solvents like acetone.

Consult the Safety Data Sheet (SDS) for RH-5849 for complete safety information.
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Caption: RH-5849 mediated activation of the ecdysone receptor signaling pathway.
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Experimental Workflow for Solution Preparation
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Caption: General workflow for the preparation of RH-5849 solutions for bioassays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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